Cas no 1805245-05-9 (5-Bromo-2-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1805245-05-9
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4863204
• Update Time: 2025-06-09

5-Bromo-2-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5NO/c1-16-6-4(8(12,13)14)3(9)2-15-5(6)7(10)11/h2,7H,1H3
• InChI Key： POQFGTWYBCBSNG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 5-Bromo-2-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine

Introduction to 5-Bromo-2-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1805245-05-9)

5-Bromo-2-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1805245-05-9) is a highly specialized compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, difluoromethyl, methoxy, and trifluoromethyl groups attached to a pyridine ring. These functional groups contribute to the compound's diverse chemical properties and potential applications in various scientific and medical domains.

The pyridine ring, a six-membered heterocyclic aromatic compound, is a fundamental building block in many biologically active molecules. The presence of the bromine atom in the 5-position of the pyridine ring enhances the compound's reactivity and can be leveraged for various synthetic transformations. The difluoromethyl group at the 2-position imparts unique electronic and steric properties, while the methoxy group at the 3-position provides additional stability and solubility. The trifluoromethyl group at the 4-position further enhances the compound's lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 5-Bromo-2-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in this molecule allows it to interfere with viral replication processes, making it a promising lead for antiviral drug development.

In addition to its antiviral properties, 5-Bromo-2-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine has also shown potential as a scaffold for developing novel inhibitors of specific enzymes involved in cancer progression. A research team from the University of California, San Francisco, reported that derivatives of this compound effectively inhibit the activity of kinases such as PI3K and AKT, which are key players in cancer cell proliferation and survival. These findings suggest that this molecule could serve as a valuable starting point for designing more potent and selective kinase inhibitors.

The synthetic accessibility of 5-Bromo-2-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine has been extensively explored in recent years. A notable synthetic route involves the sequential introduction of functional groups onto a pyridine ring through a series of well-established chemical reactions. For example, the bromination of a substituted pyridine followed by difluoromethylation, methylation, and trifluoromethylation steps can yield the desired product with high purity and yield. This synthetic strategy not only facilitates the preparation of this compound but also allows for the facile modification of its structure to generate analogs with tailored properties.

The physicochemical properties of 5-Bromo-2-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine have been thoroughly characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of this compound, which are crucial for understanding its biological activity and optimizing its pharmacological properties.

In conclusion, 5-Bromo-2-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1805245-05-9) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features endow it with diverse chemical properties that can be harnessed for various applications, from antiviral agents to kinase inhibitors. Ongoing research continues to uncover new facets of this molecule's biological activity and synthetic utility, further solidifying its importance in the field of chemical biology.